
Thiazole-5-carboxylic Acid: A Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thiazole-5-carboxylic acid

Cat. No.: B084310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling precautions for

Thiazole-5-carboxylic acid. The information is intended to equip laboratory personnel with the

knowledge necessary to handle this compound responsibly, minimizing risks and ensuring a

safe working environment.

Hazard Identification and Classification
Thiazole-5-carboxylic acid is classified as a hazardous substance. The primary hazards are

associated with skin and eye irritation. While comprehensive quantitative toxicity data such as

LD50 and LC50 values are not readily available in public databases, the GHS classification

provides a clear indication of its potential health effects.

Table 1: Physicochemical and Safety Data for Thiazole-5-carboxylic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b084310?utm_src=pdf-interest
https://www.benchchem.com/product/b084310?utm_src=pdf-body
https://www.benchchem.com/product/b084310?utm_src=pdf-body
https://www.benchchem.com/product/b084310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₄H₃NO₂S [1]

Molecular Weight 129.14 g/mol [1]

Appearance
Light yellow to brown

crystalline powder
TCI Chemicals

Melting Point 224 °C (decomposes) TCI Chemicals

GHS Pictogram [1]

GHS Signal Word Warning [1]

GHS Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[1]

GHS Precautionary

Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P319,

P321, P332+P317,

P337+P317, P362+P364,

P403+P233, P405, P501

[1]

Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure the

stability of Thiazole-5-carboxylic acid.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to prevent

eye contact.

Skin Protection:
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Gloves: Chemical-resistant gloves (e.g., nitrile rubber) should be worn. Gloves must be

inspected before use and disposed of properly after handling the compound.

Lab Coat: A flame-retardant lab coat should be worn to protect from skin contact.

Respiratory Protection: If working in a poorly ventilated area or if dusts are likely to be

generated, a NIOSH-approved respirator with an appropriate particulate filter should be

used.

Engineering Controls
Ventilation: Work should be conducted in a well-ventilated area, preferably in a chemical

fume hood, to minimize inhalation of dust.

Eyewash Stations and Safety Showers: These should be readily accessible in the immediate

work area.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

First-Aid Measures
In case of exposure, the following first-aid measures should be taken immediately:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes. Remove contaminated clothing. If skin irritation persists, seek medical

attention.[2]

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[2]
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After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek medical attention.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if safe to do so.

Clean-up:

Wear appropriate PPE.

For solid spills, carefully sweep up the material and place it into a suitable, labeled

container for disposal. Avoid generating dust.

Clean the spill area thoroughly with a suitable decontaminating solution.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.
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Caption: Workflow for handling a chemical spill.

Experimental Protocol: In Vitro Skin Irritation
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To assess the skin irritation potential of Thiazole-5-carboxylic acid, the OECD Test Guideline

439: "In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method" can be followed.[3]

[4] This in vitro method provides an alternative to traditional animal testing.[5][6]

Principle
The test utilizes a reconstructed human epidermis (RhE) model, which mimics the upper layers

of human skin.[4][6] The test chemical is applied topically to the RhE tissue. Cell viability is then

measured to determine the irritant potential of the substance.[6] A reduction in cell viability

below a certain threshold indicates that the substance is an irritant.[6]

Methodology
RhE Model Preparation: Commercially available RhE kits are typically used. The tissues are

pre-incubated in a defined medium.

Test Chemical Application:

A sufficient amount of Thiazole-5-carboxylic acid (as a solid or a suitable dilution) is

applied to the surface of the RhE tissue.

Negative (e.g., phosphate-buffered saline) and positive (e.g., sodium dodecyl sulfate)

controls are run in parallel.

Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes) at

37°C and 5% CO₂.[6]

Rinsing and Post-Incubation: The test substance is thoroughly rinsed from the tissue surface.

The tissues are then transferred to fresh medium and incubated for a longer period (e.g., 42

hours) to allow for recovery or progression of cellular damage.[6]

Viability Assessment (MTT Assay):

The tissues are incubated with MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide).

Viable cells with active mitochondrial dehydrogenases convert the yellow MTT into a blue

formazan precipitate.[6]
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The formazan is extracted from the tissues using a solvent (e.g., isopropanol).

The optical density of the extracted formazan is measured using a spectrophotometer.

Data Analysis: The cell viability for each tissue is expressed as a percentage of the negative

control. A substance is classified as an irritant if the mean cell viability is less than or equal to

50%.[6]
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Caption: Hazard identification and risk assessment process.

Conclusion
Thiazole-5-carboxylic acid is a valuable compound in research and development, but it

requires careful handling due to its potential to cause skin and eye irritation. By adhering to the

safety precautions outlined in this guide, including the use of appropriate personal protective

equipment and engineering controls, researchers can work with this chemical in a safe and

responsible manner. Understanding the potential hazards and implementing robust safety

protocols are paramount to ensuring a safe laboratory environment.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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